Cas no 2098083-86-2 (5-Methoxy-3-(piperazin-1-ylmethyl)benzo[d]isoxazole)

• Product Name: 5-Methoxy-3-(piperazin-1-ylmethyl)benzo[d]isoxazole
• CAS No: 2098083-86-2
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 5728307
• PubChem ID: 91812084
• Update Time: 2023-10-27

5-Methoxy-3-(piperazin-1-ylmethyl)benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(piperazin-1-ylmethyl)-1,2-benzoxazole
• F1967-2419
• 5-methoxy-3-(piperazin-1-ylmethyl)benzo[d]isoxazole
• starbld0015648
• AKOS026713623
• 2098083-86-2
• 5-Methoxy-3-(piperazin-1-ylmethyl)benzo[d]isoxazole

• Inchi： 1S/C13H17N3O2/c1-17-10-2-3-13-11(8-10)12(15-18-13)9-16-6-4-14-5-7-16/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： GPYDRBKOOIMBPT-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(CN2CCNCC2)=N1)OC

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles